Cas no 52078-06-5 ( )

• Product name: &nbsp
• CAS No: 52078-06-5
• MF: C₁₈H₁₅N₃O₆S
• MW: 401.3932
• CID: 936333
• PubChem ID: 326510

  Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dinitronaphthalen-1-yl)-2,5-dimethylbenzenesulfonamide
• AC1L6YIM
• NSC298141
• NSC-298141
• DTXSID70315890
• N-(2,4-Dinitronaphthalen-1-yl)-2,5-dimethylbenzene-1-sulfonamide
• 52078-06-5
•  

• Inchi： InChI=1S/C18H15N3O6S/c1-11-7-8-12(2)17(9-11)28(26,27)19-18-14-6-4-3-5-13(14)15(20(22)23)10-16(18)21(24)25/h3-10,19H,1-2H3
• InChI Key： FRBKMGZRSJATSW-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C=C1)C)S(=O)(=O)NC2=C(C=C(C3=CC=CC=C32)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 401.06825
• Monoisotopic Mass: 401.06815638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 132.45
• LogP: 6.27400